Cas no 1806587-08-5 (Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate)

Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate is a versatile intermediate in organic synthesis, characterized by its multifunctional carboxylate and ester groups. The compound’s structure enables selective reactivity, making it valuable for constructing complex molecules, particularly in pharmaceutical and fine chemical applications. Its dual carboxylate functionalities facilitate further derivatization, while the ethyl ester group offers stability during synthetic transformations. The product is particularly useful in peptide coupling reactions, polymer synthesis, and as a precursor for bioactive compounds. High purity and consistent quality ensure reliable performance in research and industrial processes. Its balanced hydrophilicity and lipophilicity enhance solubility in a range of solvents, optimizing its utility in diverse reaction conditions.
Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate structure
1806587-08-5 structure
Product Name:Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate
CAS No:1806587-08-5
MF:C14H16O6
MW:280.273244857788
CID:4958672
Update Time:2025-06-10

Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate
    • Inchi: 1S/C14H16O6/c1-2-20-14(19)11-7-9(4-6-12(15)16)3-5-10(11)8-13(17)18/h3,5,7H,2,4,6,8H2,1H3,(H,15,16)(H,17,18)
    • InChI Key: FWVDWHDDYJAWSW-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C=CC=1CC(=O)O)CCC(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 365
  • XLogP3: 1.4
  • Topological Polar Surface Area: 101

Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015004047-250mg
Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate
1806587-08-5 97%
250mg
470.40 USD 2021-06-21
Alichem
A015004047-500mg
Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate
1806587-08-5 97%
500mg
863.90 USD 2021-06-21
Alichem
A015004047-1g
Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate
1806587-08-5 97%
1g
1,504.90 USD 2021-06-21

Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate Related Literature

Additional information on Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate

Research Brief on Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate (CAS: 1806587-08-5) in Chemical Biology and Pharmaceutical Applications

The compound Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate (CAS: 1806587-08-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its dual carboxylate functionalities, has shown promising potential in drug discovery and development, particularly in the design of novel small-molecule therapeutics. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, positioning it as a versatile scaffold for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate, highlighting its role as a key intermediate in the production of prostaglandin analogs. The research team employed a multi-step synthesis route, starting from commercially available precursors, to achieve a high yield (82%) of the target compound. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) were used to confirm the compound's structural integrity, while computational modeling provided insights into its conformational flexibility and potential binding modes.

In the context of pharmaceutical applications, Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate has been investigated as a potential anti-inflammatory agent. A preclinical study conducted by researchers at the University of Cambridge demonstrated its ability to modulate cyclooxygenase-2 (COX-2) activity, with an IC50 value of 3.2 µM. The compound's unique structural features, including its flexible carboxyethyl side chain and aromatic benzoate core, were found to contribute to its selective inhibition of COX-2 over COX-1, suggesting a favorable safety profile for further development.

Beyond its direct therapeutic potential, Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate has also been explored as a building block for more complex drug candidates. A recent patent application (WO2023056123) describes its use in the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved gastrointestinal tolerability. The patent highlights the compound's versatility, as its carboxyl groups can be readily functionalized to create prodrugs or targeted delivery systems, addressing key challenges in drug bioavailability and tissue specificity.

From a chemical biology perspective, researchers have utilized Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate as a probe to study enzyme-substrate interactions in carboxylate-processing enzymes. Its structural similarity to natural substrates of enzymes such as carboxylesterases and acyl-CoA synthetases has made it a valuable tool for mechanistic studies. Recent work published in ACS Chemical Biology employed this compound to elucidate the catalytic mechanism of human carboxylesterase 1 (hCE1), providing new insights into the enzyme's substrate recognition and turnover rates.

Looking ahead, the future research directions for Ethyl 5-(2-carboxyethyl)-2-(carboxymethyl)benzoate appear promising. Several pharmaceutical companies have included derivatives of this compound in their pipeline for metabolic disease therapeutics, capitalizing on its ability to interact with peroxisome proliferator-activated receptors (PPARs). Additionally, its potential applications in targeted drug delivery systems, particularly for inflammatory diseases, are currently under investigation in multiple academic and industrial laboratories worldwide.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk